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Compound of Interest

Compound Name: Tubuloside A (Standard)

Cat. No.: B8075375 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed protocol for the preparation, handling, and storage

of Tubuloside A stock solutions using Dimethyl Sulfoxide (DMSO) as the solvent. Adherence to

this protocol is crucial for ensuring the stability, and consistent performance of Tubuloside A in

experimental settings.

Quantitative Data Summary
For ease of reference, the key physical and chemical properties of Tubuloside A are

summarized in the table below.

Property Value Source

Molecular Formula C₃₇H₄₈O₂₁ [1][2]

Molecular Weight 828.76 g/mol [1]

CAS Number 112516-05-9 [1]

Appearance Off-white to light yellow solid [1]

Solubility in DMSO 50 mg/mL (60.33 mM) [1]

Recommended Storage

In solvent at -80°C for 6

months or -20°C for 1 month.

Protect from light.

[1]
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Materials and Equipment
Tubuloside A powder

Anhydrous or newly opened Dimethyl Sulfoxide (DMSO), biotechnology grade

Analytical balance

Microcentrifuge tubes or amber glass vials

Pipettes and sterile pipette tips

Vortex mixer

Ultrasonic bath (optional, but recommended)[1]

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Safety Precautions
Always handle Tubuloside A and DMSO in a well-ventilated area or under a chemical fume

hood.

Wear appropriate PPE, including gloves, a lab coat, and safety glasses, to avoid skin and

eye contact.

Consult the Safety Data Sheet (SDS) for Tubuloside A and DMSO before handling.

Experimental Protocol: Stock Solution Preparation
This protocol details the steps to prepare a concentrated stock solution of Tubuloside A. The

example calculation is for a 10 mM stock solution.

4.1. Calculation of Mass

To prepare a stock solution of a specific molarity, use the following formula:

Mass (mg) = Desired Concentration (mM) x Final Volume (mL) x Molecular Weight ( g/mol ) /

1000
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Example for 1 mL of 10 mM Tubuloside A stock:

Mass (mg) = 10 mM x 1 mL x 828.76 g/mol / 1000

Mass (mg) = 8.2876 mg

4.2. Step-by-Step Procedure

Equilibrate Reagents: Allow the Tubuloside A powder and DMSO to reach room temperature

before opening to prevent moisture absorption.

Weigh Tubuloside A: Accurately weigh the calculated amount of Tubuloside A powder using

an analytical balance and place it into a sterile microcentrifuge tube or amber vial.

Add DMSO: Add the desired volume of DMSO to the vial containing the Tubuloside A

powder. It is crucial to use a new, unopened bottle of DMSO, as hygroscopic (water-

absorbing) DMSO can significantly impact the solubility of the product[1].

Dissolution:

Close the vial tightly and vortex thoroughly for 1-2 minutes to facilitate dissolution.

If the compound does not fully dissolve, place the vial in an ultrasonic bath for 5-10

minutes[1].

Visually inspect the solution to ensure it is clear and free of any particulate matter.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot the stock

solution into smaller, single-use volumes in sterile microcentrifuge tubes.

Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-

term storage (up to 1 month)[1].

Always protect the stock solution from light by using amber vials or by wrapping clear

tubes in aluminum foil[1].
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Visual Workflow
The following diagram illustrates the key steps in the preparation of the Tubuloside A stock

solution.

Preparation Dissolution Storage

Start 1. Weigh Tubuloside A 2. Add Anhydrous DMSO 3. Vortex / Sonicate
(until clear solution)

4. Aliquot into
single-use volumes

5. Store at -80°C
(Protect from light) End

Click to download full resolution via product page

Caption: Workflow for preparing Tubuloside A stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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